Cas no 2171161-50-3 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid)

• Product Name: (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid
• CAS No: 2171161-50-3
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 6454706
• PubChem ID: 165579018
• Update Time: 2025-05-19

(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid
• EN300-1526304
• (2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)propanoic acid
• 2171161-50-3

• Inchi： 1S/C23H21N3O6/c1-13(22(28)29)25-21(27)19-12-32-26-20(19)10-24-23(30)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12-13,18H,10-11H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t13-/m1/s1
• InChI Key： QUZZMDBAVMLEBM-CYBMUJFWSA-N
• SMILES： O(C(NCC1C(=CON=1)C(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid

Recent Advances in the Study of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid (CAS: 2171161-50-3)

The compound (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid (CAS: 2171161-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxazole ring, has been explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid in solid-phase peptide synthesis (SPPS). The Fmoc group, a cornerstone of modern peptide chemistry, offers reversible protection for amino groups, enabling the stepwise assembly of peptides. Researchers have demonstrated that the incorporation of this compound into peptide chains enhances solubility and reduces aggregation, thereby improving the efficiency of synthesis. Additionally, the oxazole moiety has been shown to impart stability to the resulting peptides, making them more resistant to enzymatic degradation.

In the realm of drug delivery, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid has been investigated for its ability to facilitate the transport of therapeutic agents across biological barriers. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, making it a promising candidate for the development of drug carriers. Recent in vitro studies have shown that derivatives of this compound can effectively encapsulate and release small-molecule drugs, with controlled release profiles tailored to specific therapeutic needs.

Beyond its applications in peptide synthesis and drug delivery, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid has also been explored as a scaffold for the design of novel bioactive molecules. Computational modeling and structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity. For instance, the oxazole ring has been found to engage in hydrogen bonding and π-π stacking interactions with target proteins, enhancing binding affinity. These insights have paved the way for the development of new inhibitors and modulators for various disease targets.

In conclusion, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)propanoic acid (CAS: 2171161-50-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and broad applicability make it a focal point for ongoing investigations. Future research directions may include the optimization of its synthetic routes, exploration of its therapeutic potential, and development of novel derivatives with enhanced properties. As the field continues to evolve, this compound is poised to play a pivotal role in advancing drug discovery and development.